2-(4-benzylpiperazin-1-yl)-N-(3,4-dimethylphenyl)pteridin-4-amine

• IUPAC Name: 2-(4-benzylpiperazin-1-yl)-N-(3,4-dimethylphenyl)pteridin-4-amine
• InChI: InChI=1S/C25H27N7/c1-18-8-9-21(16-19(18)2)28-24-22-23(27-11-10-26-22)29-25(30-24)32-14-12-31(13-15-32)17-20-6-4-3-5-7-20/h3-11,16H,12-15,17H2,1-2H3,(H,27,28,29,30)
• InChI Key: AKCCARWDBZMUAP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC2=NC(=NC3=NC=CN=C32)N4CCN(CC4)CC5=CC=CC=C5)C
• Molecular Formula: C25H27N7
• Molecular Weight: 425.5 g/mol

Description

2-(4-benzylpiperazin-1-yl)-N-(3,4-dimethylphenyl)pteridin-4-amine, also known as BDP, is a compound that has been extensively studied for its potential therapeutic applications. BDP is a small molecule that belongs to the class of piperazine derivatives and has been found to exhibit a range of biochemical and physiological effects.

Scientific Research Applications

Research on Histamine H4 Receptor Ligands

A series of 2-aminopyrimidines were synthesized as ligands for the histamine H4 receptor (H4R), leading to the identification of compounds with significant in vitro potency and in vivo anti-inflammatory and antinociceptive activities, demonstrating the potential of H4R antagonists in pain management (Altenbach et al., 2008).

Intracellular Calcium Activity

Substituted 1,4-benzoxazines bearing an amino side chain showed moderate activity on intracellular calcium, highlighting the role of specific moieties in enhancing potency (Bourlot et al., 1998).

PPARgamma Agonists Development

The expansion of structure-activity relationships around the phenyl alkyl ether moiety of N-(2-Benzoylphenyl)-L-tyrosine PPARgamma agonists demonstrated the synthesis and optimization of potent and selective agonists with improved aqueous solubility (Collins et al., 1998).